2-{[1-(pyridine-3-sulfonyl)pyrrolidin-3-yl]methoxy}-6-(trifluoromethyl)pyridine

• IUPAC Name: 2-[(1-pyridin-3-ylsulfonylpyrrolidin-3-yl)methoxy]-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C16H16F3N3O3S/c17-16(18,19)14-4-1-5-15(21-14)25-11-12-6-8-22(10-12)26(23,24)13-3-2-7-20-9-13/h1-5,7,9,12H,6,8,10-11H2
• InChI Key: GKEXBSIRYODQRM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=CC=CC(=N2)C(F)(F)F)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C16H16F3N3O3S
• Molecular Weight: 387.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyridine ring, a pyrrolidine ring, a sulfonyl group, a methoxy group, and a trifluoromethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The pyridine and pyrrolidine rings are likely to contribute significantly to the compound’s three-dimensional structure due to their cyclic nature.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the pyridine ring is electron-deficient and can undergo electrophilic substitution reactions. The trifluoromethyl group is electron-withdrawing, which could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl and trifluoromethyl groups could affect the compound’s solubility.

Scientific Research Applications

Suzuki–Miyaura Coupling

Vonoprazan is a novel proton pump inhibitor (PPI) and potassium competitive acid blocker (P–CAB). In the context of Suzuki–Miyaura (SM) cross-coupling reactions, it serves as an organoboron reagent. SM coupling is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. Its success lies in mild reaction conditions, functional group tolerance, and environmentally benign reagents. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a pharmaceutical, it would interact with biological targets in the body.